Bromodichloromethane (stabilized with Ethanol)
Bromodichloromethane (stabilized with Ethanol)
Bromodichloromethane is a colorless, liquid halogenated hydrocarbon. Bromodichloromethane is used in the synthesis of chemicals and as a reagent in laboratory research. This substance is also found as a by-product in chlorinated water. Bromodichloromethane is reasonably anticipated to be a human carcinogen. (NCI05)
Bromodichloromethane is a colorless, nonflammable liquid. Small amounts are formed naturally by algae in the oceans. Some of it will dissolve in water, but it readily evaporates into air. Only small quantities of bromodichloromethane are produced in the United States. The small quantities that are produced are used in laboratories or to make other chemicals. However, most bromodichloromethane is formed as a by-product when chlorine is added to drinking water to kill bacteria.
Bromodichloromethane is a halomethane that is dichloromethane in which oneof the hydrogens has been replaced by a bromine atom. It occurs as a contaminant in drinking water. It has a role as a reagent and an environmental contaminant.
Bromodichloromethane is a colorless, nonflammable liquid. Small amounts are formed naturally by algae in the oceans. Some of it will dissolve in water, but it readily evaporates into air. Only small quantities of bromodichloromethane are produced in the United States. The small quantities that are produced are used in laboratories or to make other chemicals. However, most bromodichloromethane is formed as a by-product when chlorine is added to drinking water to kill bacteria.
Bromodichloromethane is a halomethane that is dichloromethane in which oneof the hydrogens has been replaced by a bromine atom. It occurs as a contaminant in drinking water. It has a role as a reagent and an environmental contaminant.
Brand Name:
Vulcanchem
CAS No.:
75-27-4
VCID:
VC0127517
InChI:
InChI=1S/CHBrCl2/c2-1(3)4/h1H
SMILES:
C(Cl)(Cl)Br
Molecular Formula:
CHBrCl2
Molecular Weight:
163.83 g/mol
Bromodichloromethane (stabilized with Ethanol)
CAS No.: 75-27-4
Reference Standards
VCID: VC0127517
Molecular Formula: CHBrCl2
Molecular Weight: 163.83 g/mol
CAS No. | 75-27-4 |
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Product Name | Bromodichloromethane (stabilized with Ethanol) |
Molecular Formula | CHBrCl2 |
Molecular Weight | 163.83 g/mol |
IUPAC Name | bromo(dichloro)methane |
Standard InChI | InChI=1S/CHBrCl2/c2-1(3)4/h1H |
Standard InChIKey | FMWLUWPQPKEARP-UHFFFAOYSA-N |
SMILES | C(Cl)(Cl)Br |
Canonical SMILES | C(Cl)(Cl)Br |
Boiling Point | 189 °F at 760 mm Hg (NTP, 1992) 90.0 °C 90 °C |
Colorform | Liquid Colorless liquid |
Density | 1.98 at 68 °F (NTP, 1992) 1.980 g/cu m 20 °C 1.9 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.3 |
Melting Point | -67 °F (NTP, 1992) -57.0 °C -57 °C |
Physical Description | Dichlorobromomethane is a clear colorless liquid. (NTP, 1992) COLOURLESS LIQUID. |
Description | Bromodichloromethane is a colorless, liquid halogenated hydrocarbon. Bromodichloromethane is used in the synthesis of chemicals and as a reagent in laboratory research. This substance is also found as a by-product in chlorinated water. Bromodichloromethane is reasonably anticipated to be a human carcinogen. (NCI05) Bromodichloromethane is a colorless, nonflammable liquid. Small amounts are formed naturally by algae in the oceans. Some of it will dissolve in water, but it readily evaporates into air. Only small quantities of bromodichloromethane are produced in the United States. The small quantities that are produced are used in laboratories or to make other chemicals. However, most bromodichloromethane is formed as a by-product when chlorine is added to drinking water to kill bacteria. Bromodichloromethane is a halomethane that is dichloromethane in which oneof the hydrogens has been replaced by a bromine atom. It occurs as a contaminant in drinking water. It has a role as a reagent and an environmental contaminant. |
Solubility | 5 to 10 mg/mL at 66° F (NTP, 1992) 0.02 M Very soluble in ethanol, ethyl ether, benzene and acetone; slightly soluble in carbon tetrachloride. Very soluble in organic solvents; miscible with chloroform In water, 3.968X10+3 mg/L at 30 °C Solubility in water, g/100ml at 20 °C: 0.45 (poor) |
Synonyms | omodichloromethane bromodichloromethane, 14C-labeled bromodichloromethane, ion(1-) dichlorobromomethane |
Vapor Density | Relative vapor density (air = 1): 5.6 |
Vapor Pressure | 50 mm Hg at 68 °F (NTP, 1992) 50 mm Hg at 20 °C Vapor pressure, kPa at 20 °C: 6.6 |
PubChem Compound | 6359 |
Last Modified | Nov 11 2021 |
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